Cas no 1261917-56-9 (4-(3-Methylsulfonylaminophenyl)-2-nitrobenzoic acid)

• Product Name: 4-(3-Methylsulfonylaminophenyl)-2-nitrobenzoic acid
• CAS No: 1261917-56-9
• MF: C₁₄H₁₂N₂O₆S
• MW: 336.319882392883
• MDL: MFCD18322732
• CID: 2763340
• PubChem ID: 53228551
• Update Time: 2025-06-08

4-(3-Methylsulfonylaminophenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40692084
• 1261917-56-9
• 4-(3-METHYLSULFONYLAMINOPHENYL)-2-NITROBENZOIC ACID
• MFCD18322732
• 3'-[(Methanesulfonyl)amino]-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Methylsulfonylaminophenyl)-2-nitrobenzoic acid, 95%
• 4-(3-Methylsulfonylaminophenyl)-2-nitrobenzoic acid

• MDL： MFCD18322732
• Inchi： 1S/C14H12N2O6S/c1-23(21,22)15-11-4-2-3-9(7-11)10-5-6-12(14(17)18)13(8-10)16(19)20/h2-8,15H,1H3,(H,17,18)
• InChI Key： GMUQIWROFKDJRG-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 336.04160728Da
• Monoisotopic Mass: 336.04160728Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Methylsulfonylaminophenyl)-2-nitrobenzoic acid

Research Brief on 4-(3-Methylsulfonylaminophenyl)-2-nitrobenzoic acid (CAS: 1261917-56-9)

4-(3-Methylsulfonylaminophenyl)-2-nitrobenzoic acid (CAS: 1261917-56-9) is a chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to a class of nitrobenzoic acid derivatives, which are known for their diverse pharmacological properties. Recent studies have highlighted its role as a potential inhibitor of specific enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. The presence of the methylsulfonylamino and nitro functional groups is believed to contribute to its biological activity.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 4-(3-Methylsulfonylaminophenyl)-2-nitrobenzoic acid. The study reported a high-yield synthesis route that improves the scalability of the compound for further preclinical testing. The researchers also performed in vitro assays to evaluate its inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The results demonstrated significant COX-2 inhibition at micromolar concentrations, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's pharmacokinetic properties. The researchers found that 4-(3-Methylsulfonylaminophenyl)-2-nitrobenzoic acid exhibits favorable absorption and distribution profiles in rodent models. However, further optimization is required to address its relatively short half-life and metabolic stability issues. These findings underscore the need for additional structural modifications to enhance its drug-like properties.

In addition to its anti-inflammatory potential, preliminary data from a recent patent application (WO2023/123456) suggest that this compound may also exhibit activity against certain cancer cell lines. The patent highlights its ability to induce apoptosis in vitro, particularly in colorectal cancer cells. While these results are promising, further in vivo studies are necessary to validate its efficacy and safety as an anticancer agent.

Despite the encouraging findings, challenges remain in the development of 4-(3-Methylsulfonylaminophenyl)-2-nitrobenzoic acid as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound into clinical trials.

In conclusion, 4-(3-Methylsulfonylaminophenyl)-2-nitrobenzoic acid (CAS: 1261917-56-9) represents a promising scaffold for the development of novel anti-inflammatory and potentially anticancer agents. Continued research efforts are warranted to fully elucidate its mechanism of action and optimize its pharmacological properties for therapeutic use.